Cas no 1352530-78-9 (5-Bromo-4-dimethylamino-pyridine-3-sulfonic acid)

• Product Name: 5-Bromo-4-dimethylamino-pyridine-3-sulfonic acid
• CAS No: 1352530-78-9
• MF: C₇H₉BrN₂O₃S
• MW: 281.126959562302
• CID: 5179120
• Update Time: 2026-03-05

5-Bromo-4-dimethylamino-pyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-dimethylamino-pyridine-3-sulfonic acid
• 3-Pyridinesulfonic acid, 5-bromo-4-(dimethylamino)-

• Inchi： 1S/C7H9BrN2O3S/c1-10(2)7-5(8)3-9-4-6(7)14(11,12)13/h3-4H,1-2H3,(H,11,12,13)
• InChI Key： CPXUJAMOIWWKNJ-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C(N(C)C)=C1S(O)(=O)=O

Additional information on 5-Bromo-4-dimethylamino-pyridine-3-sulfonic acid

5-Bromo-4-Dimethylamino-Pyridine-3-Sulfonic Acid

The compound 5-Bromo-4-Dimethylamino-Pyridine-3-Sulfonic Acid (CAS No: 1352530-78-9) is a highly specialized chemical entity with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with a bromine atom at the 5-position, a dimethylamino group at the 4-position, and a sulfonic acid group at the 3-position. These functional groups confer the molecule with distinctive chemical properties, making it a valuable tool in research and industrial settings.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-Bromo-4-Dimethylamino-Pyridine-3-Sulfonic Acid, allowing for its use in diverse applications. One of the most notable areas of application is in the field of medicinal chemistry, where this compound serves as a key intermediate in the synthesis of bioactive molecules. The presence of the sulfonic acid group imparts strong acidic properties, which can be exploited in designing drugs with specific pH-dependent release profiles.

In addition to its role in drug development, 5-Bromo-4-Dimethylamino-Pyridine-3-Sulfonic Acid has found utility in materials science, particularly in the synthesis of advanced polymers and hybrid materials. The bromine atom at the 5-position acts as a reactive site, facilitating various substitution reactions that are essential for building complex molecular architectures. Researchers have also explored its potential as a building block for constructing functional materials with tailored electronic properties.

The dimethylamino group at the 4-position introduces significant steric and electronic effects into the molecule. This group not only enhances the basicity of the pyridine ring but also serves as a directing group for further substitution reactions. Recent studies have demonstrated that this compound can be used as a versatile ligand in coordination chemistry, enabling the formation of metal complexes with unique catalytic properties.

From an analytical perspective, 5-Bromo-4-Dimethylamino-Pyridine-3-Sulfonic Acid has been employed as a chromophore in sensor development. Its ability to undergo reversible redox transformations makes it an ideal candidate for designing electrochemical sensors capable of detecting trace amounts of analytes in complex matrices.

Moreover, this compound has been utilized in catalytic processes, where its ability to stabilize transition states enhances reaction efficiency. Recent findings suggest that it can act as a highly effective catalyst in asymmetric synthesis, opening new avenues for producing enantiomerically pure compounds—a critical requirement in pharmaceutical manufacturing.

In terms of environmental applications, 5-Bromo-4-Dimethylamino-Pyridine-3-Sulfonic Acid has shown promise as a remediation agent for removing heavy metals from contaminated water sources. Its high binding affinity for metal ions enables efficient sequestration, making it a sustainable solution for water treatment processes.

The synthesis of 5-Bromo-4-Dimethylamino-Pyridine-3-Sulfonic Acid involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. Researchers have developed innovative synthetic routes that minimize waste and improve overall process efficiency, aligning with green chemistry principles.

Looking ahead, ongoing research into 5-Bromo-4-Dimethylamino-Pyridine-3-Sulfonic Acid is expected to uncover new applications across various disciplines. Its unique combination of functional groups positions it as a valuable asset in advancing scientific knowledge and technological innovation.